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Compound of Interest

Compound Name: 7-Fluoroquinoline-4-carbonitrile

Cat. No.: B13438504

Get Quote

The quinolone molecular framework is a cornerstone of medicinal chemistry, forming the

structural basis for a vast array of therapeutic agents.[1] Within this class, fluorinated

quinolones (fluoroquinolones) have gained particular prominence, primarily as a powerful class

of broad-spectrum antibiotics that have been indispensable in treating bacterial infections for

decades.[2][3][4][5] The strategic placement of fluorine atoms and other functional groups on

the quinoline core is critical for modulating the compound's pharmacokinetic profile, target

affinity, and spectrum of activity.[6]

7-Fluoroquinoline-4-carbonitrile emerges as a highly valuable, yet specialized, synthetic

intermediate in this context. It provides a robust scaffold for the development of novel

therapeutic agents. The presence of the fluorine atom at the C-7 position influences the

electronic properties of the ring system, while the nitrile group at the C-4 position serves as a

versatile chemical handle. This nitrile is a precursor to the C-4 carbonyl and C-3 carboxylic acid

functionalities that are essential for the antibacterial activity of many fluoroquinolones, which

act by inhibiting bacterial DNA gyrase and topoisomerase IV.[7]

This guide offers a senior application scientist's perspective on the synthesis, chemical

behavior, and strategic application of 7-Fluoroquinoline-4-carbonitrile, providing researchers
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and drug development professionals with the foundational knowledge to leverage this scaffold

in their discovery programs.

Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of 7-Fluoroquinoline-4-carbonitrile is the first step

in its effective utilization.

Molecular Identity:

CAS Number: 1542877-13-3[8]

Molecular Formula: C₁₀H₅FN₂[8]

Molecular Weight: 172.16 g/mol [8]

Data Presentation: Physicochemical Properties
The following table summarizes key computational data for 7-Fluoroquinoline-4-carbonitrile,

providing insights into its drug-like properties.

Property Value Source

TPSA (Topological Polar

Surface Area)
36.68 Å² [8]

LogP (Octanol-Water Partition

Coefficient)
2.246 [8]

Hydrogen Bond Acceptors 2 [8]

Hydrogen Bond Donors 0 [8]

Rotatable Bonds 0 [8]

Predicted Spectroscopic Characteristics
While direct experimental spectra are not widely published, a reliable spectroscopic profile can

be predicted based on the functional groups present. This predictive analysis is crucial for

reaction monitoring and quality control.
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¹H NMR: The proton NMR spectrum is expected to show a series of signals in the aromatic

region (typically δ 7.0-9.0 ppm). The fluorine atom at C-7 will cause characteristic splitting

patterns (coupling) for the adjacent protons at C-6 and C-8, appearing as doublets or doublet

of doublets.

¹³C NMR: The carbon spectrum will display ten distinct signals. The carbon of the nitrile

group (-C≡N) is expected in the δ 115-120 ppm range. The carbon atom bonded to fluorine

(C-7) will show a large one-bond coupling constant (¹JCF).

Infrared (IR) Spectroscopy: A strong, sharp absorption band characteristic of the nitrile (C≡N)

stretch is expected around 2220-2240 cm⁻¹. Other significant bands will correspond to C=C

and C=N stretching in the aromatic quinoline system (approx. 1500-1620 cm⁻¹) and a C-F

stretching band (approx. 1000-1300 cm⁻¹).

Mass Spectrometry (MS): The molecular ion peak (M+) in a high-resolution mass spectrum

would be observed at m/z corresponding to the exact mass of C₁₀H₅FN₂ (172.0437).

Synthesis of 7-Fluoroquinoline-4-carbonitrile: A
Proposed Pathway
Direct synthesis protocols for 7-Fluoroquinoline-4-carbonitrile are not prominently featured in

the literature. However, a robust and high-yield synthetic route can be logically designed based

on established methods for the cyanation of haloquinolines.[9] The most plausible approach

involves a nucleophilic substitution reaction on a pre-functionalized 7-fluoro-4-haloquinoline

precursor.

The key to this synthesis is the displacement of a good leaving group at the C-4 position, such

as a chloro or iodo group, with a cyanide source. The reaction of a halogenated quinoline with

a cyanide source, often catalyzed by a palladium complex, is a well-documented

transformation.[9][10]
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7-Fluoro-4-chloroquinoline

 Cyanide Source(e.g., KCN, Zn(CN)₂, orp-toluenesulfonyl cyanide)Catalyst/Solvent(e.g., Pd(OAc)₂, DMF)

7-Fluoroquinoline-4-carbonitrile
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Caption: Proposed synthetic route to 7-Fluoroquinoline-4-carbonitrile.

Experimental Protocol: Palladium-Catalyzed Cyanation
This protocol is adapted from methodologies used for structurally similar compounds.[9]

Reaction Setup: To a dry, three-necked flask equipped with a magnetic stirrer, reflux

condenser, and nitrogen inlet, add 7-fluoro-4-chloroquinoline (1.0 eq), zinc cyanide (Zn(CN)₂,

0.6 eq), and palladium(II) acetate (Pd(OAc)₂, 0.05 eq).

Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to the flask under a

nitrogen atmosphere.

Heating: Heat the reaction mixture to 120-140 °C and stir vigorously.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is

consumed.
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Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an

organic solvent like ethyl acetate and filter through a pad of celite to remove inorganic salts

and the catalyst.

Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel to yield pure 7-Fluoroquinoline-4-carbonitrile.

Chemical Reactivity and Derivatization Potential
The true value of 7-Fluoroquinoline-4-carbonitrile lies in its potential for chemical

modification, primarily through the versatile nitrile group.

7-Fluoroquinoline-4-carbonitrile

7-Fluoroquinoline-4-carboxylic acid

Acid/Base Hydrolysis
(e.g., H₂SO₄/H₂O or NaOH)

4-(Aminomethyl)-7-fluoroquinoline

Reduction
(e.g., LiAlH₄ or H₂/Raney Ni)

4-(1H-Tetrazol-5-yl)-7-fluoroquinoline

Cycloaddition
(e.g., NaN₃, NH₄Cl)

Click to download full resolution via product page

Caption: Key chemical transformations of the C-4 nitrile group.

Hydrolysis to Carboxylic Acid: The nitrile can be readily hydrolyzed under acidic or basic

conditions to yield 7-fluoroquinoline-4-carboxylic acid. This transformation is a critical step in

the synthesis of many quinolone-based drugs, as the carboxylic acid group at the adjacent

C-3 position (after further steps) is crucial for binding to DNA gyrase.

Reduction to Amine: The nitrile can be reduced to a primary amine, 4-(aminomethyl)-7-

fluoroquinoline, using powerful reducing agents like lithium aluminum hydride (LiAlH₄) or

catalytic hydrogenation. This introduces a basic side chain, opening pathways to a different

class of derivatives.
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Conversion to Heterocycles: The nitrile group is an excellent precursor for forming five-

membered heterocycles. For instance, treatment with sodium azide (NaN₃) can yield a

tetrazole ring, a common bioisostere for a carboxylic acid group in medicinal chemistry.

Applications in Drug Discovery
The 7-fluoroquinoline scaffold is a "privileged structure" in drug discovery, appearing in

numerous compounds targeting a variety of diseases.[11]

Core Scaffold for Fluoroquinolone Antibiotics
The primary application of this intermediate is in the synthesis of fluoroquinolone antibiotics.

The general structure of these antibiotics requires a carboxylic acid at C-3 and a carbonyl at C-

4.[6][12] 7-Fluoroquinoline-4-carbonitrile is an ideal starting point for constructing this core

pharmacophore, ultimately leading to potent antibacterial agents. Modifications at the C-7

position are known to significantly impact the antibacterial spectrum and potency.[3][6]

7-Fluoroquinoline-4-carbonitrile 7-Fluoro-4-oxo-1,4-dihydroquinoline
-3-carboxylic acid core

Multi-step
Transformation  Fluoroquinolone Antibiotic(e.g., Ciprofloxacin, Levofloxacin analogues)  Addition ofN-1 and C-7substituents 

Click to download full resolution via product page

Caption: Pathway from the core nitrile to a final antibiotic structure.

Building Block for Anticancer Agents
Beyond their antibacterial properties, quinolone derivatives have demonstrated significant

potential as anticancer agents.[1][12] Several compounds based on this scaffold have shown

potent antiproliferative activity, often through the inhibition of topoisomerase II, an enzyme vital

for cancer cell replication.[12] The 7-fluoro substitution can enhance cell permeability and

metabolic stability. The nitrile group can be elaborated into various functionalities to optimize

interactions with the enzymatic target. For example, derivatives have been tested against

breast cancer (MCF-7) and other cell lines.[12][13]

Precursor for Antimalarial Compounds
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The 4-aminoquinoline core is the defining feature of classic antimalarial drugs like chloroquine.

[11][14] Drug resistance is a major challenge, driving the need for new analogues.[14] By

reducing the nitrile of 7-fluoroquinoline-4-carbonitrile to an amine and then performing

further substitutions, novel 4-aminoquinoline derivatives can be synthesized. The 7-fluoro

group offers a distinct electronic and steric profile compared to the traditional 7-chloro

substitution, potentially leading to compounds that can overcome existing resistance

mechanisms.[11]

Conclusion
7-Fluoroquinoline-4-carbonitrile is more than just a chemical compound; it is a strategic

platform for innovation in medicinal chemistry. Its well-defined structure, coupled with the

versatile reactivity of the nitrile group, provides a reliable and efficient starting point for

constructing complex molecules with significant therapeutic potential. From next-generation

antibiotics designed to combat resistant bacteria to novel anticancer and antimalarial agents,

the applications of this scaffold are both broad and impactful. This guide provides the essential

technical framework for researchers to confidently incorporate 7-Fluoroquinoline-4-
carbonitrile into their synthetic and drug discovery endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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